N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-15-5-3-6-16(2)20(15)26-19(29)14-27-18-7-4-10-25-21(18)22(30)28(23(27)31)13-17-8-11-24-12-9-17/h3-12H,13-14H2,1-2H3,(H,26,29)
• InChI Key: JDNYUZLTBFTIEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic-Derivatives and Structure Determination

Heterocyclic derivatives of guanidine, such as "N-(2-dimethylamino-4-oxo-7,8-diphenyl-4,6-dihydropyrrolo [l,2-a]pyrimidin-6-yl-idene)acetamide," have been studied for their structural properties. Research conducted by Banfield et al. (1987) focuses on the formation and X-ray structure determination of these compounds, providing insights into their potential applications in chemical synthesis and material science Banfield, Fallon, & Gatehouse, 1987.

Radiosynthesis for Imaging

Dollé et al. (2008) reported on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This study highlights the utility of such compounds in developing tools for in vivo imaging of proteins associated with neuroinflammation and other diseases Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008.

Antimicrobial Activity

A study by Hossan et al. (2012) synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents using citrazinic acid as a starting material. These compounds have shown good antibacterial and antifungal activities, comparable to standard drugs such as streptomycin and fusidic acid Hossan, Abu-Melha, Al-Omar, & Amr, 2012.

Synthesis and Evaluation of Novel Compounds

Research into the synthesis and biological evaluation of novel heterocycles incorporating antipyrine moiety has been conducted, showcasing the potential of these compounds in medicinal chemistry for antimicrobial applications Bondock, Rabie, Etman, & Fadda, 2008.